Cas no 86884-17-5 (1,1,1,4,4,4-hexafluorobutan-2-ol)

1,1,1,4,4,4-Hexafluorobutan-2-ol is a fluorinated alcohol with unique physicochemical properties due to its high fluorine content. Its strong electron-withdrawing effects and low nucleophilicity make it valuable as a solvent or reagent in specialized chemical reactions, particularly where enhanced acidity or stability is required. The compound’s fluorinated structure contributes to thermal and chemical resistance, making it suitable for applications in advanced material synthesis and catalysis. Additionally, its polarity and hydrogen-bonding capability allow for selective solvation in complex systems. These attributes position it as a useful intermediate in pharmaceutical and agrochemical research, as well as in the development of high-performance materials.

1,1,1,4,4,4-hexafluorobutan-2-ol structure

86884-17-5 structure

Product Name:1,1,1,4,4,4-hexafluorobutan-2-ol

CAS No:86884-17-5

MF:C₄H₄F₆O

MW:182.064382553101

CID:5835972

PubChem ID:12583897

Update Time:2025-05-27

1,1,1,4,4,4-hexafluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-Butanol, 1,1,1,4,4,4-hexafluoro-
- 86884-17-5
- 1,1,1,4,4,4-hexafluorobutan-2-ol
- SCHEMBL9319804
- EN300-1933092
- LYOKJASWBJVZPX-UHFFFAOYSA-N
- Inchi： 1S/C4H4F6O/c5-3(6,7)1-2(11)4(8,9)10/h2,11H,1H2
- InChI Key： LYOKJASWBJVZPX-UHFFFAOYSA-N
- SMILES： C(F)(F)(F)C(O)CC(F)(F)F

Computed Properties

Exact Mass: 182.01663372g/mol
Monoisotopic Mass: 182.01663372g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.453±0.06 g/cm3(Predicted)
Boiling Point: 89 °C
pka: 11.38±0.20(Predicted)

1,1,1,4,4,4-hexafluorobutan-2-ol Pricemore >>

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